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Compound of Interest

Compound Name: Methyl 3-bromo-2-methylbenzoate

Cat. No.: B137484 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety, handling, and

emergency procedures for Methyl 3-bromo-2-methylbenzoate (CAS No. 99548-54-6). The

information is compiled from safety data sheets and chemical property databases to ensure a

high standard of accuracy and utility for laboratory and research professionals.

Chemical Identification and Properties
Methyl 3-bromo-2-methylbenzoate is an aromatic ester utilized in organic synthesis. A clear

understanding of its physical and chemical properties is fundamental to its safe handling.
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Property Value Source

CAS Number 99548-54-6 ChemScene

Molecular Formula C₉H₉BrO₂ Santa Cruz Biotechnology

Molecular Weight 229.07 g/mol Santa Cruz Biotechnology

Appearance
White to Light yellow

powder/solid
ChemicalBook, ECHEMI

Melting Point 29-31 °C
Apollo Scientific,

ChemicalBook

Boiling Point 140 °C at 21 mmHg ChemicalBook, ECHEMI

Density 1.433 ± 0.06 g/cm³ (Predicted) ChemicalBook, ECHEMI

Flash Point 108.785 °C Beijing Yunbang Biosciences

Solubility Soluble in Chloroform ChemicalBook

Hazard Identification and Classification
Methyl 3-bromo-2-methylbenzoate is classified as a hazardous substance. The following

table summarizes its GHS hazard classifications.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3 (Respiratory tract irritation)

H335: May cause respiratory

irritation

Source: ChemScene
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Safe Handling and Storage
Proper handling and storage procedures are critical to minimize risk of exposure and ensure

chemical stability.

Handling
Ventilation: Use only in a well-ventilated area, preferably in a chemical fume hood.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles with side-shields.

Hand Protection: Wear protective gloves (e.g., nitrile rubber).

Body Protection: Wear impervious clothing to prevent skin contact.

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work

area.

Practices to Avoid: Avoid breathing dust, fumes, gas, mist, vapors, or spray. Avoid contact

with skin and eyes.

Storage
Conditions: Store in a well-ventilated place and keep the container tightly closed.

Temperature: Store at room temperature in an inert atmosphere.

Incompatibilities: Keep away from strong oxidizing agents.

Emergency and First Aid Procedures
A clear and logical workflow for emergency situations is essential. The following diagram

outlines the appropriate response to various exposure scenarios.
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Exposure Event

Immediate Response

First Aid Actions

Medical Attention

Exposure

Inhalation

Inhaled

Skin_Contact

On Skin

Eye_Contact

In Eyes

Ingestion

Swallowed

Move to fresh air.
Keep at rest.

Wash with plenty of soap and water.
Remove contaminated clothing.

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to do. Rinse mouth.

Seek immediate medical advice/attention.

If irritation occurs If irritation persists

Click to download full resolution via product page

Caption: Emergency first aid procedures for Methyl 3-bromo-2-methylbenzoate exposure.

Spill and Accidental Release Measures
In the event of a spill, the following procedures should be followed:

Ensure Personal Safety: Wear appropriate personal protective equipment (PPE), including

respiratory protection, gloves, and eye protection.

Ventilate the Area: Ensure adequate ventilation to disperse any dust or vapors.

Contain the Spill: Prevent further leakage or spillage if it is safe to do so.
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Clean-up:

For solid spills, carefully sweep up the material and place it into a suitable, labeled

container for disposal. Avoid generating dust.

For liquid spills, absorb with an inert material (e.g., sand, diatomite) and place in a sealed

container for disposal.

Decontaminate: Clean the spill area thoroughly.

Disposal: Dispose of the waste material in accordance with local, state, and federal

regulations.

Toxicological Information
The toxicological properties of Methyl 3-bromo-2-methylbenzoate have not been exhaustively

investigated. The available data from the GHS classification indicates the following:

Acute Oral Toxicity: Harmful if swallowed (Category 4).

Skin Irritation: Causes skin irritation (Category 2).

Eye Irritation: Causes serious eye irritation (Category 2A).

Respiratory Irritation: May cause respiratory tract irritation.

No specific LD50 or LC50 data is readily available in the consulted safety data sheets.

Experimental Protocols
The safety data sheets reviewed for Methyl 3-bromo-2-methylbenzoate do not contain

detailed experimental protocols for the determination of toxicological or physical/chemical

properties. The hazard classifications are based on standardized GHS criteria, which may rely

on data from similar compounds, computational models, or non-publicly available experimental

results.

Disposal Considerations
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Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste. Disposal should be in accordance with all applicable local, regional, and

national regulations. It is recommended to consult with a licensed professional waste disposal

service to ensure proper disposal.

Disclaimer: This document is intended for informational purposes only and is not a substitute

for a formal Safety Data Sheet (SDS). It is the responsibility of the user to conduct a thorough

risk assessment before handling this chemical. Always refer to the most current SDS provided

by the supplier.

To cite this document: BenchChem. [Technical Guide: Safety and Handling of Methyl 3-
bromo-2-methylbenzoate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b137484#methyl-3-bromo-2-methylbenzoate-safety-
data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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